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Compound of Interest

Compound Name: Specnuezhenide

Cat. No.: B600714 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of Specnuezhenide, a naturally derived iridoid

glycoside used in various research applications.

Specnuezhenide, while valuable in research, is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects[1]. Therefore, adherence to strict disposal protocols

is necessary to mitigate risks to personnel and the environment. This guide outlines the

necessary procedures for the safe disposal of Specnuezhenide in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Specnuezhenide is provided below.

This information is critical for understanding its behavior and potential interactions.
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Property Value Source

Molecular Formula C₃₁H₄₂O₁₇ [1][2]

Molecular Weight 686.62 g/mol [1][3]

CAS Number 39011-92-2 [1]

Appearance Powder [1]

Storage Temperature (Powder) -20°C [1]

Storage Temperature (in

solvent)
-80°C [1]

Solubility
Slightly soluble or insoluble in

water
[4]

Hazard Identification and Safety Precautions
Specnuezhenide is categorized with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed[1].

Acute aquatic toxicity (Category 1): Very toxic to aquatic life[1].

Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE): When handling Specnuezhenide, it is mandatory to use

appropriate personal protective equipment to prevent exposure.

PPE Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves

Body Protection Impervious clothing

Respiratory Protection Suitable respirator
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Step-by-Step Disposal Procedure
The following procedure is a general guideline based on the available safety data. Always

consult your institution's specific waste disposal protocols and local regulations.

1. Waste Collection:

Collect all Specnuezhenide waste, including unused product, contaminated consumables

(e.g., pipette tips, vials), and contaminated PPE, in a designated, clearly labeled, and sealed

waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

2. Spillage Management:

In case of a spill, immediately evacuate the area and ensure adequate ventilation[1].

Wear full personal protective equipment before attempting to clean the spill[1].

For liquid spills, absorb the material with an inert, non-combustible absorbent material such

as diatomite or universal binders[1].

For solid spills, carefully sweep or scoop the material to avoid dust formation.

Collect all contaminated materials in a sealed container for disposal.

Decontaminate the spill area and cleaning equipment with alcohol[1].

3. Final Disposal:

Dispose of the Specnuezhenide waste container through an approved hazardous waste

disposal plant[1].

Never dispose of Specnuezhenide down the drain or in the regular trash, as it is very toxic

to aquatic life[1].
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Follow all prevailing country, federal, state, and local regulations for chemical waste

disposal[1].

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Specnuezhenide.
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Specnuezhenide Disposal Workflow
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Caption: Logical workflow for the safe disposal of Specnuezhenide waste.
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By following these procedures, laboratory personnel can ensure the safe and environmentally

responsible disposal of Specnuezhenide, thereby minimizing risks and maintaining a safe

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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